N'-(4-nitrophenyl)-1-adamantanecarbohydrazide

• IUPAC Name: N'-(4-nitrophenyl)adamantane-1-carbohydrazide
• InChI: InChI=1S/C17H21N3O3/c21-16(19-18-14-1-3-15(4-2-14)20(22)23)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13,18H,5-10H2,(H,19,21)
• InChI Key: JQDFMCSUKNAZNP-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NNC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the adamantine, carbohydrazide, and 4-nitrophenyl groups. These groups would likely contribute to a variety of interesting chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its complex structure. For example, the presence of the adamantine group could contribute to its stability, while the carbohydrazide and 4-nitrophenyl groups could influence its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The study of complex organic compounds like “N’-(4-nitrophenyl)-1-adamantanecarbohydrazide” has the potential to yield interesting and useful results. Such compounds could have applications in a variety of fields, including medicine, materials science, and more.